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Compound of Interest

Compound Name: Izilendustat

Cat. No.: B3027509 Get Quote

Providing essential safety and logistical information for the proper disposal of the research

chemical Izilendustat is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance. In the absence of a specific Safety Data Sheet (SDS) from the

manufacturer, this guide synthesizes general best practices for the disposal of solid,

chlorinated organic compounds, offering procedural guidance for researchers, scientists, and

drug development professionals.

Izilendustat is a solid organic compound containing chlorine.[1] Due to its chemical nature, it

should be treated as a hazardous waste unless explicitly determined otherwise by a qualified

environmental health and safety (EHS) professional. Improper disposal can pose risks to

human health and the environment.

Chemical and Physical Properties of Izilendustat
A clear understanding of a compound's properties is fundamental to its safe handling and

disposal. The following table summarizes the known characteristics of Izilendustat.
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Property Value

Molecular Formula C₂₂H₂₈ClN₃O₄[1]

Molecular Weight 433.93 g/mol [1]

Appearance Solid[1]

Purity 99.95%[1]

CAS Number 1303512-02-8[1]

Step-by-Step Disposal Protocol for Izilendustat
The following procedures are based on general guidelines for the disposal of hazardous

chemical waste in a laboratory setting.[1][2][3][4]

Waste Identification and Segregation:

Treat all unused, expired, or contaminated Izilendustat as hazardous waste.

Do not mix Izilendustat waste with other waste streams, such as non-hazardous trash,

sharps, or radioactive waste.

Segregate solid Izilendustat waste from liquid chemical waste. Contaminated labware

(e.g., gloves, weighing paper) should be collected as solid hazardous waste.

Containerization and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting

Izilendustat waste. The container must be in good condition with a secure lid.

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "Izilendustat," and the approximate quantity. Do not use abbreviations or chemical

formulas.

Keep the container closed at all times except when adding waste.

Storage:
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Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation and under the control of laboratory personnel.

Ensure the storage area is secure, well-ventilated, and away from incompatible chemicals.

Disposal Request and Pickup:

Once the container is full or when the waste is no longer being generated, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.

Do not dispose of Izilendustat down the drain or in the regular trash.

Decontamination of Empty Containers:

Empty Izilendustat containers must be properly decontaminated before being discarded.

Triple-rinse the container with a suitable solvent. The rinsate must be collected and

disposed of as hazardous liquid waste.

After triple-rinsing, deface or remove the original label, and dispose of the container

according to your institution's guidelines for decontaminated labware.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Izilendustat.
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Izilendustat Disposal Workflow

Izilendustat Waste Generated

Identify as Hazardous Waste

Segregate from other waste streams

Place in a labeled, compatible container

Store in Satellite Accumulation Area Decontaminate Empty Original Container (Triple Rinse)

Container Full or Waste No Longer Generated?

No

Request pickup by EHS or licensed contractor

Yes

Final Disposal via Incineration or other approved method

End of Process

Collect rinsate as hazardous liquid waste Dispose of decontaminated container

Click to download full resolution via product page

Izilendustat Disposal Workflow Diagram
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Regulatory Compliance
All personnel handling and disposing of Izilendustat must be trained on hazardous waste

management procedures and comply with all applicable federal, state, and local regulations. In

the United States, the Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA). It is the responsibility of the

waste generator (the laboratory) to ensure that all hazardous waste is managed and disposed

of correctly.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific policies and procedures for hazardous waste disposal and, if available, the

manufacturer's Safety Data Sheet (SDS) for Izilendustat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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